Cas no 637750-45-9 (3-(2-Methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate)

• Product Name: 3-(2-Methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate
• CAS No: 637750-45-9
• MF: C₂₇H₂₄O₉
• MW: 492.474068641663
• CID: 4756608
• PubChem ID: 1749225
• Update Time: 2025-06-08

3-(2-Methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate
• STK922934
• ST50071720
• VU0510294-1
• 3-(2-methoxyphenoxy)-2-methyl-4-oxochromen-7-yl 3,4,5-trimethoxybenzoate
• 3-(2-Methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate

• Inchi： 1S/C27H24O9/c1-15-25(36-20-9-7-6-8-19(20)30-2)24(28)18-11-10-17(14-21(18)34-15)35-27(29)16-12-22(31-3)26(33-5)23(13-16)32-4/h6-14H,1-5H3
• InChI Key： LUGNPYCHQFJVSR-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C2C=CC(=CC1=2)OC(C1C=C(C(=C(C=1)OC)OC)OC)=O)=O)OC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 492.142032g/mol
• Monoisotopic Mass: 492.142032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 492.5g/mol
• XLogP3: 5
• Topological Polar Surface Area: 98.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 3-(2-Methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate

Comprehensive Overview of 3-(2-Methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate (CAS No. 637750-45-9)

3-(2-Methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate is a synthetic flavonoid derivative with a unique chemical structure that combines a chromene core with a trimethoxybenzoate moiety. This compound, identified by CAS No. 637750-45-9, has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug development and molecular studies. The compound's intricate structure, featuring multiple methoxy groups, contributes to its stability and bioavailability, making it a subject of ongoing exploration in medicinal chemistry.

The chromene backbone of this compound is a key structural feature shared with many biologically active molecules, including natural flavonoids known for their antioxidant and anti-inflammatory properties. Researchers are particularly interested in how the substitution patterns—such as the 2-methoxyphenoxy and 3,4,5-trimethoxybenzoate groups—influence its pharmacological profile. Recent studies have focused on its potential as a scaffold for designing novel therapeutics targeting oxidative stress-related pathways, a topic of high relevance given the growing public interest in anti-aging and neuroprotection.

In the context of drug discovery, CAS No. 637750-45-9 is often explored for its structure-activity relationship (SAR). Computational modeling and in vitro assays suggest that the compound's methoxy groups enhance its lipophilicity, potentially improving membrane permeability—a critical factor for oral drug candidates. This aligns with current industry trends favoring bioavailability optimization, a frequently searched term among pharmaceutical professionals and students.

The synthesis of 3-(2-Methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate typically involves multi-step organic reactions, including esterification and ether formation. Its purity and characterization are verified using advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These methods are routinely discussed in online forums and academic circles, reflecting their importance in quality control for synthetic compounds.

Beyond pharmaceuticals, this compound has sparked curiosity in material science due to its conjugated π-electron system, which could be leveraged in organic electronics. With the rise of sustainable technologies, researchers are investigating whether such flavonoid derivatives could contribute to green chemistry initiatives—a hot topic in both scientific literature and public discourse.

Frequently asked questions about CAS No. 637750-45-9 include its solubility profile (notably in DMSO and ethanol), stability under various pH conditions, and commercial availability for research purposes. These practical considerations are crucial for experimental design and are commonly searched in databases like SciFinder and Reaxys.

In summary, 3-(2-Methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate represents a versatile chemical entity bridging medicinal chemistry and materials research. Its structural complexity and modifiable functional groups offer ample opportunities for innovation, particularly in addressing contemporary challenges like targeted drug delivery and biodegradable materials—areas dominating scientific and public interest today.